3-allyl-5-{4-[3-(2,6-dimethylphenoxy)propoxy]-3-ethoxybenzylidene}-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5E)-5-[[4-[3-(2,6-dimethylphenoxy)propoxy]-3-ethoxyphenyl]methylidene]-3-prop-2-enyl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C26H29NO4S2/c1-5-13-27-25(28)23(33-26(27)32)17-20-11-12-21(22(16-20)29-6-2)30-14-8-15-31-24-18(3)9-7-10-19(24)4/h5,7,9-12,16-17H,1,6,8,13-15H2,2-4H3/b23-17+
• InChI Key: KFGPBRFRUDXOET-HAVVHWLPSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=C2C(=O)N(C(=S)S2)CC=C)OCCCOC3=C(C=CC=C3C)C
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=C/2\C(=O)N(C(=S)S2)CC=C)OCCCOC3=C(C=CC=C3C)C
• Molecular Formula: C26H29NO4S2
• Molecular Weight: 483.6 g/mol

Description

The compound “3-allyl-5-{4-[3-(2,6-dimethylphenoxy)propoxy]-3-ethoxybenzylidene}-2-thioxo-1,3-thiazolidin-4-one” is a complex organic molecule. It contains several functional groups, including an allyl group, a thiazolidinone ring, and multiple ether linkages. The presence of these functional groups suggests that this compound may have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Unfortunately, without more specific information or an existing study, it’s difficult to provide a detailed analysis.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be largely determined by its functional groups. For example, the allyl group could participate in reactions such as the allylic halogenation or the Claisen rearrangement.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics such as its melting point, boiling point, solubility, and reactivity. These properties are often determined experimentally.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically studied in the context of drug discovery, where the compound’s interactions with specific proteins or other biological targets are investigated.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, some compounds may be toxic or corrosive. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

Future research on this compound could involve investigating its potential uses, such as in the development of new drugs or materials. This would likely involve both experimental studies to determine its properties and computational studies to understand its behavior at the molecular level.